Cas no 146340-18-3 (9-Acridinecarboxylicacid, hydrate (1:2))

• Product Name: 9-Acridinecarboxylicacid, hydrate (1:2)
• CAS No: 146340-18-3
• MF: C₁₄H₁₃NO₄
• MW: 259.257323980331
• CID: 105490
• PubChem ID: 2728766
• Update Time: 2025-04-18

9-Acridinecarboxylicacid, hydrate (1:2) Chemical and Physical Properties

Names and Identifiers

• 9-Acridinecarboxylicacid, hydrate (1:2)
• 9-Acridinecarboxylicacid, dihydrate (9CI)
• acridine-9-carboxylic acid,dihydrate
• ACRIDINE-9-CARBOXYLIC ACID
• acridine-9-carboxylic acid;dihydrate
• DTXSID40369542
• 9-Acridinecarboxylic acid, hydrate (1:2)
• Acridine-9-carboxylic Acid Dihydrate
• 146340-18-3

• Inchi： 1S/C14H9NO2.2H2O/c16-14(17)13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)13;;/h1-8H,(H,16,17);2*1H2
• InChI Key： PEBOTHBBMSRXNT-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC=CC=2N=C2C=CC=CC=12)=O.O.O

Computed Properties

• Exact Mass: 259.08449
• Monoisotopic Mass: 259.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.2Ų

Experimental Properties

• PSA: 113.19